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Compound of Interest

Compound Name: Milneb

CAS No.: 3773-49-7

Cat. No.: B1214706

Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Milneb (CAS No. 3773-49-7), a dithiocarbamate fungicide. The following

procedural guidance is intended for researchers, scientists, and drug development

professionals to ensure safe handling and environmental protection. Adherence to these

procedures is critical to minimize risks and ensure compliance with regulatory standards.

Milneb Identification and Hazard Summary
Milneb is a thiocarbamate pesticide.[1] Understanding its chemical properties and associated

hazards is the first step in safe disposal.
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Identifier Information

Chemical Name
3,3'-(1,2-ethanediylidene)bis(N,N-dimethyl-

Thio)carbamodithioic acid dimethyl ester

CAS Number 3773-49-7[2]

Chemical Class Dithiocarbamate Fungicide[3][4][5]

Primary Hazards

Potential for skin and eye irritation.

Environmental hazard, particularly to aquatic

life.

Pre-Disposal and Handling Protocols
Proper handling and storage are crucial to prevent accidental release and exposure.

Personal Protective Equipment (PPE):

Wear appropriate protective equipment, including chemical-resistant gloves, safety goggles,

and a lab coat.

Storage of Unused Milneb:

Store Milneb in its original, tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Waste Collection:

Collect waste Milneb and any contaminated materials (e.g., paper towels, disposable PPE)

in a dedicated, clearly labeled, and sealed hazardous waste container.

Do not mix Milneb waste with other chemical waste streams unless compatibility has been

confirmed.

Step-by-Step Disposal Procedure
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The primary principle for the disposal of Milneb, as with all pesticides, is to prevent its entry

into the environment. Do not discharge Milneb or its containers into sewer systems, drains, or

any water bodies.

Consult the Product Label and Safety Data Sheet (SDS): The most specific disposal

instructions are often found on the product's label under a "Storage and Disposal" statement.

[6] Always refer to the original SDS for the most detailed information.

Contact a Licensed Hazardous Waste Disposal Service: The recommended and safest

method for disposing of Milneb is to contact a licensed professional waste disposal service.

These companies are equipped to handle and transport hazardous chemicals in accordance

with local, state, and federal regulations.

Prepare for Transport:

Keep the waste Milneb in its original or a suitable, well-labeled container.[6]

Ensure the container is securely sealed to prevent leaks during transport.[6]

If transporting the waste yourself to a collection facility (where permitted), secure the

container in your vehicle to prevent shifting or spilling.[6]

Decontamination of Empty Containers: Empty Milneb containers are considered hazardous

waste until properly decontaminated.[7]

Triple Rinsing:

1. Empty the remaining contents into a designated waste container.

2. Fill the container to about 20-25% capacity with a suitable solvent (e.g., water, as

specified by the manufacturer or waste disposal service).[7]

3. Securely cap and shake the container vigorously for at least 30 seconds.[7]

4. Pour the rinsate into the hazardous waste container.

5. Repeat this rinsing process two more times.[7]
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After triple rinsing, puncture the container to render it unusable. It can then be disposed of

as regular solid waste or recycled if a program is available.

Spill Management
In the event of a Milneb spill, follow these procedures:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation.

Contain the Spill: Use a non-combustible absorbent material like vermiculite, sand, or earth

to contain and soak up the spill.[1]

Collect and Dispose: Carefully collect the absorbent material and place it into a labeled

hazardous waste container for disposal by a licensed service.

Decontaminate the Area: Clean the surface thoroughly to remove any residual

contamination.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Milneb.
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Caption: Workflow for the safe disposal of Milneb waste.
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By adhering to these guidelines, laboratory professionals can ensure the safe and

environmentally responsible disposal of Milneb, contributing to a safer research environment

and protecting our ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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